Cas no 579475-60-8 (3-(3-pyridazinyl)-Benzoic acid methyl ester)

• Product Name: 3-(3-pyridazinyl)-Benzoic acid methyl ester
• CAS No: 579475-60-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1114374
• PubChem ID: 69489687
• Update Time: 2025-04-20

3-(3-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-pyridazinyl)-Benzoic acid methyl ester
• 3-pyridazin-3-yl-benzoic acid methyl ester
• Methyl 3-(pyridazin-3-yl)benzoate
• DB-187862
• SCHEMBL5563553
• DGMXBVBBCRYAMC-UHFFFAOYSA-N
• 579475-60-8

• Inchi： 1S/C12H10N2O2/c1-16-12(15)10-5-2-4-9(8-10)11-6-3-7-13-14-11/h2-8H,1H3
• InChI Key： DGMXBVBBCRYAMC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2=CC=CN=N2)=C1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų